BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Characterization of 8-Acetoxy-2-bromo-octene: A Technical

Author: BenchChem Technical Support Team. Date: May 2026

‘ Compound of Interest

Compound Name: 8-Acetoxy-2-bromo-octene
CAS No.: 731773-24-3
Cat. No.: B1323691

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 8-acetoxy-2-bromo-octene. Designed for researchers, scienti
professionals in drug development, this document delves into the predicted Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infra
spectroscopic features of this molecule. In the absence of publicly available experimental spectra for this specific compound, this guide leverages est

spectroscopic principles and data from analogous structures to provide a robust, predictive analysis. This approach not inly offers a detailed spectral -
serves as a practical framework for the characterization of similar functionalized long-chain alkenes.

Molecular Structure and a Proposed Synthetic Route

8-Acetoxy-2-bromo-octene is a bifunctional organic molecule featuring a vinyl bromide at one end of an eight-carbon chain and an acetate ester at !
unigue combination of functional groups makes it a potentially valuable building block in organic synthesis.

A plausible synthetic route to 8-acetoxy-2-bromo-octene could involve a two-step process starting from 7-octen-1-ol. The first step would be the pro
hydroxyl group as an acetate ester, followed by bromination of the double bond. A subsequent dehydrobromination could selectively yield the desired

7-octen-1-ol Acetic Anhydride, Pyridine 8-acetoxy-octene Br2 [7,8-dibromo-octy| acetate Base (e.g.. DBU 8-acetoxy-2-bromo-

Click to download full resolution via product page

isomer.

Caption: A proposed synthetic pathway for 8-acetoxy-2-bromo-octene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The following sections predict the 'H and 3C NM¥
acetoxy-2-bromo-octene, with assignments based on established chemical shift principles.

Predicted *H NMR Spectrum

The proton NMR spectrum is expected to show distinct signals for the vinyl protons, the methylene group adjacent to the acetate, the methyl group of
the aliphatic chain protons.
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Predicted Chemical Shift (3,

Proton Assignment ) Multiplicity Integration Justification
ppm
. Vinylic protons are signi
Hila, H1b (C=CHz) 5.5-6.0 Multiplet 2H
deshielded.[1]
) Allylic protons, deshield¢
H3 22-25 Multiplet 2H .
the adjacent double bon
) Aliphatic methylene prot
H4, H5, H6 12-16 Multiplet 6H i i
the middle of the chain.
) Methylene protons adjac
H7 16-18 Multiplet 2H .
the oxygen-bearing cark
Methylene protons desh
H8 40-4.2 Triplet 2H by the electronegative o
the acetate group.
. Protons of the acetate n
H10 (CHs) 20-21 Singlet 3H

group.

digraph "H-NMR Structure" {

graph [layout=dot, rankdir=LR, splines=orthol];
node [shape=none, fontname="Arial", fontsize=12];

edge [color="#5F6368"1;

mol [label="Hz2C(1la,b)=C(Br)(2)-CHz2(3)-CHz2(4)-CHz2(5)-CHz2(6)-CH2(7)-CH2(8)-0-C(0)(9)-CHs(10)"1;

}

Caption: Numbering scheme for *H NMR assignments of 8-acetoxy-2-bromo-octene.

Predicted **C NMR Spectrum

The carbon NMR spectrum will provide complementary information, with ten distinct signals anticipated, corresponding to each unique carbon atom it

Carbon Assignment

Predicted Chemical Shift (5, ppm)

Justification

C1 (=CH2) 115- 125 Sp? hybridized carbon of the terminal alkene.[2][
Sp? hybridized carbon attached to bromine, dest
C2 (=CBr) 125-135
[213]
C3 30-35 Allylic carbon.
C4, C5, C6 25-30 Aliphatic methylene carbons.
Cc7 25-30 Aliphatic methylene carbon.
Carbon attached to the electronegative oxygen ¢
C8 (-CH20) 60 - 65
acetate.[4]
C9 (C=0) 170 - 172 Carbonyl carbon of the ester.[5]
C10 (-COCHs) 20-22 Methyl carbon of the acetate group.

digraph "C-NMR Structure" {

graph [layout=dot, rankdir=LR, splines=orthol];
node [shape=none, fontname="Arial", fontsize=12];

edge [color="#5F6368"1;
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mol [label="C(1)H2=C(2)(Br)-C(3)H2-C(4)H2-C(5)H2-C(6)H2-C(7)H2-C(8)H2-0-C(9)(0)-C(10)Hs"];
}

Caption: Numbering scheme for 13C NMR assignments of 8-acetoxy-2-bromo-octene.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 8-acetoxy-2-bromo-octene (CioH:
predicted mass spectrum would exhibit several key features.

The molecular ion peak (M*) is expected to appear as a pair of peaks of nearly equal intensity, a characteristic isotopic signature of a bromine-contail
("°Br and 81Br isotopes).[6]

o M*: m/z 248 (with 7°Br)
o [M+2]*: m/z 250 (with 81Br)

Predicted Fragmentation Pattern:

Fragment lon (m/z) Proposed Structure/Loss Significance

189/191 [M - C2H3O2]* Loss of the acetoxy group.

169 [M - Br]* Loss of the bromine atom.

129 [M - Br - C2H4QO]* Subsequent loss from the [M - Br]* fragment.

Acylium ion from the acetate group, often a base

43 [C2H3O]*
[7108]

digraph "MS Fragmentation" {

graph [layout=dot, rankdir=TB, splines=ortho];

node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", color="#202124", fontcolo
edge [fontname="Arial", fontsize=10, color="#5F6368"];

"M+ (m/z 248/250)" -> "m/z 189/191" [label="- C:Hs02"];
"M+ (m/z 248/250)" -> "m/z 169" [label="- Br"];

"m/z 169" -> "m/z 129" [label="- CzHs0"];

"M+ (m/z 248/250)" -> "m/z 43" [label="Formation of Acylium Ion"];
}

Caption: Predicted major fragmentation pathways for 8-acetoxy-2-bromo-octene.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation, which causes mole

Predicted IR Absorption Bands:
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Wavenumber (cm~1) Vibrational Mode Functional Group
3100 - 3000 C-H stretch Vinylic C-H

2950 - 2850 C-H stretch Aliphatic C-H

1745 - 1735 C=0 stretch Ester carbonyl[9][10]
1640 - 1620 C=C stretch Alkene[11]

1250 - 1230 C-O stretch Ester (acetate)

690 - 515 C-Br stretch Alkyl bromide[12]

The presence of these characteristic absorption bands would provide strong evidence for the structure of 8-acetoxy-2-bromo-octene.

Conclusion

This technical guide presents a detailed, predictive spectroscopic analysis of 8-acetoxy-2-bromo-octene. By integrating fundamental principles of N
spectroscopy with data from analogous compounds, a comprehensive and scientifically grounded dataset has been constructed. This guide is intendt
valuable resource for the identification and characterization of this compound and to provide a methodological template for the analysis of other nove
molecules. The corroboration of these predicted data through experimental analysis will ultimately provide definitive structural confirmation.
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